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Compound of Interest

Compound Name: PSB 0777 ammonium

Cat. No.: B15569770 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PSB 0777 ammonium salt is a potent and selective full agonist for the adenosine A₂A receptor.

[1][2] It exhibits high selectivity for the A₂A receptor subtype over A₁, A₂B, and A₃ receptors.[1]

[2] This compound is a valuable tool for in vitro and in vivo studies investigating the role of the

A₂A receptor in various physiological and pathological processes, including inflammation and

neurotransmission.[3][4][5] These application notes provide essential information on the

solubility of PSB 0777 ammonium salt and protocols for its use in experimental settings.

Physicochemical Properties
Molecular Formula: C₁₈H₂₀N₅O₇S₂·NH₄

Molecular Weight: 500.55 g/mol [1][3]

Appearance: White to off-white solid

Storage: Store at room temperature.[1]

Solubility Data
PSB 0777 ammonium salt is soluble in both aqueous solutions and organic solvents, making it

versatile for a range of experimental applications. The following table summarizes its solubility.
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Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

Water 50.05 100

DMSO 50.05 100

Data sourced from supplier datasheets.[1][2]

Experimental Protocols
Preparation of Stock Solutions
This protocol describes the preparation of a 10 mM stock solution of PSB 0777 ammonium
salt in Dimethyl Sulfoxide (DMSO).

Materials:

PSB 0777 ammonium salt (MW: 500.55 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes

Procedure:

Weighing the Compound: Accurately weigh out 5 mg of PSB 0777 ammonium salt using a

calibrated analytical balance and place it into a sterile microcentrifuge tube.

Calculating Solvent Volume: To prepare a 10 mM stock solution, the required volume of

DMSO can be calculated using the following formula:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))
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For 5 mg of PSB 0777: Volume (L) = 0.005 g / (0.010 mol/L * 500.55 g/mol ) = 0.0009989 L ≈

1 mL

Dissolving the Compound: Add 1 mL of anhydrous DMSO to the microcentrifuge tube

containing the PSB 0777 ammonium salt.

Mixing: Close the tube tightly and vortex thoroughly until the compound is completely

dissolved. Gentle warming in a water bath (37°C) can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for

long-term storage (up to 6 months).

Note: For aqueous-based assays, a similar procedure can be followed using sterile, purified

water as the solvent.

In Vitro Treatment of Rat Primary Cortical Neurons
This protocol outlines a general procedure for treating rat primary cortical neurons with PSB

0777 to investigate its effects on neuronal protein expression, based on published studies.[3][4]

Materials:

Cultured rat primary cortical neurons

PSB 0777 ammonium salt 10 mM stock solution (prepared as described above)

Complete neuronal cell culture medium

Phosphate-buffered saline (PBS)

Multi-well cell culture plates (e.g., 24-well or 96-well)

Incubator (37°C, 5% CO₂)

Procedure:
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Cell Seeding: Seed rat primary cortical neurons in multi-well plates at the desired density

and allow them to adhere and grow under standard culture conditions until they are ready for

treatment.

Preparation of Working Solutions: On the day of the experiment, thaw an aliquot of the 10

mM PSB 0777 stock solution. Prepare serial dilutions of the stock solution in complete

neuronal cell culture medium to achieve the desired final concentrations for treatment (e.g.,

10 nM, 20 nM, 100 nM).[3]

Cell Treatment:

Carefully remove the existing culture medium from the wells.

Gently wash the cells once with pre-warmed PBS.

Replace the PBS with the prepared culture medium containing the different concentrations

of PSB 0777. Include a vehicle control group treated with medium containing the same

final concentration of DMSO as the highest PSB 0777 concentration.

Incubation: Return the culture plate to the incubator and incubate for the desired treatment

duration (e.g., 30 minutes for acute, 24 hours for sub-acute, or 3 consecutive days for long-

term studies).[3]

Downstream Analysis: Following incubation, the cells can be harvested for various

downstream analyses, such as:

Western Blotting: To analyze the expression levels of specific proteins.

Immunofluorescence: To visualize the localization and expression of target proteins.

Quantitative PCR (qPCR): To measure changes in gene expression.

Signaling Pathway and Workflow Diagrams
Adenosine A₂A Receptor Signaling Pathway
PSB 0777, as an A₂A receptor agonist, activates a G-protein coupled receptor signaling

cascade. The diagram below illustrates the canonical pathway initiated by A₂A receptor
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activation.
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Caption: Adenosine A₂A Receptor Signaling Cascade.

Experimental Workflow for In Vitro Studies
The following diagram provides a logical workflow for conducting in vitro experiments with PSB

0777, from stock solution preparation to data analysis.
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Caption: In Vitro Experimental Workflow using PSB 0777.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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